N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H20F3N5O4S2/c28-27(29,30)16-4-3-5-18(12-16)35-23(14-34-19-6-1-2-7-22(19)41-26(34)37)32-33-25(35)40-15-24(36)31-17-8-9-20-21(13-17)39-11-10-38-20/h1-9,12-13H,10-11,14-15H2,(H,31,36)
• InChI Key: GDVFEGJPGDYIBM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NN=C(N3C4=CC=CC(=C4)C(F)(F)F)CN5C6=CC=CC=C6SC5=O
• Molecular Formula: C27H20F3N5O4S2
• Molecular Weight: 599.6 g/mol
• CAS No.: 896677-94-4

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H20F3N5O4S2 and its molecular weight is 599.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Research on derivatives of benzothiazole, including compounds with triazole and thiazolidinone moieties, has shown significant antitumor activities. For instance, new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems were synthesized and evaluated for their potential antitumor activity against approximately 60 human tumor cell lines derived from nine neoplastic diseases. Among these compounds, specific derivatives demonstrated considerable anticancer activity against some cancer cell lines, highlighting the therapeutic potential of such chemical structures in oncology (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activity

The antimicrobial potential of new thiazolidin-4-one derivatives, including those structurally related to the query compound, has been explored. A series of synthesized compounds showed promising in vitro antibacterial activity against pathogens like Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi, as well as antifungal activity against Aspergillus niger and Candida albicans. These findings suggest the utility of such compounds in developing new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).

Enzyme Inhibitory Activities

Derivatives with benzodioxane and acetamide moieties have been synthesized and evaluated for their enzyme inhibitory potential, particularly against α-glucosidase and acetylcholinesterase. This research aimed to investigate the therapeutic potential of these compounds in treating diseases like Type II diabetes and Alzheimer's disease. The synthesized compounds exhibited substantial inhibitory activity, offering insights into the development of new treatments for these conditions (Abbasi et al., 2019).